Cas no 1333537-82-8 (3-amino-2,5-difluorobenzoic acid)

• Product Name: 3-amino-2,5-difluorobenzoic acid
• CAS No: 1333537-82-8
• MF: C₇H₅F₂NO₂
• MW: 173.116908788681
• MDL: MFCD17276578
• CID: 4588801
• PubChem ID: 53621387
• Update Time: 2025-07-23

3-amino-2,5-difluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-amino-2,5-difluoro-
• 3-amino-2,5-difluorobenzoic acid

• MDL： MFCD17276578
• Inchi： 1S/C7H5F2NO2/c8-3-1-4(7(11)12)6(9)5(10)2-3/h1-2H,10H2,(H,11,12)
• InChI Key： UWTJQUZJBHVULV-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(F)=CC(N)=C1F

Additional information on 3-amino-2,5-difluorobenzoic acid

Recent Advances in the Application of 3-Amino-2,5-difluorobenzoic Acid (CAS: 1333537-82-8) in Chemical Biology and Pharmaceutical Research

The compound 3-amino-2,5-difluorobenzoic acid (CAS: 1333537-82-8) has recently emerged as a key intermediate in the synthesis of novel pharmaceutical agents and bioactive molecules. This aromatic fluorinated benzoic acid derivative has garnered significant attention due to its unique physicochemical properties, which make it an attractive building block for drug discovery and chemical biology applications. Recent studies have explored its utility in the development of kinase inhibitors, antimicrobial agents, and targeted therapeutics.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the effectiveness of 3-amino-2,5-difluorobenzoic acid as a core scaffold in the design of selective JAK2 inhibitors. The researchers utilized the compound's fluorine atoms to modulate electronic effects and improve binding affinity, while the amino group served as a versatile handle for further derivatization. The resulting compounds showed promising activity in preclinical models of myeloproliferative disorders, with improved pharmacokinetic properties compared to previous generations of inhibitors.

In antimicrobial research, a team from the University of Manchester reported in ACS Infectious Diseases (2024) on novel β-lactamase inhibitors incorporating the 3-amino-2,5-difluorobenzoic acid moiety. The fluorine substitutions were found to enhance metabolic stability and membrane permeability, addressing key challenges in combating antibiotic-resistant pathogens. The lead compound from this series demonstrated potent activity against extended-spectrum β-lactamase (ESBL)-producing bacteria while showing minimal cytotoxicity in mammalian cells.

The compound's application in radiopharmaceuticals was highlighted in a recent Nuclear Medicine and Biology publication (2024), where researchers developed fluorine-18 labeled analogs of 3-amino-2,5-difluorobenzoic acid for PET imaging. The study revealed that the specific positioning of fluorine atoms allowed for optimal tracer kinetics and target-to-background ratios in imaging tumor-associated carbonic anhydrase IX, suggesting potential for cancer diagnosis and treatment monitoring.

From a synthetic chemistry perspective, several innovative methodologies have been developed for the efficient production and derivatization of 3-amino-2,5-difluorobenzoic acid. A 2023 Organic Process Research & Development paper described a continuous-flow process that improved yield and purity while reducing environmental impact compared to traditional batch synthesis. This advancement is particularly significant given the growing demand for this intermediate in pharmaceutical development pipelines.

Looking forward, the versatility of 3-amino-2,5-difluorobenzoic acid continues to inspire new applications. Current research directions include its incorporation into PROTACs (proteolysis targeting chimeras), covalent inhibitors, and as a component of supramolecular drug delivery systems. The compound's unique combination of fluorine atoms and functional groups provides multiple vectors for structural optimization, making it likely to remain a valuable tool in medicinal chemistry for years to come.